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Compound of Interest

Compound Name: Cyanophthalide

CAS No.: 27613-27-0

Cat. No.: B1624886

Get Quote

Executive Summary & Chemical Identity
5-Cyanophthalide (CAS 82104-74-3) is a critical heterocyclic building block, primarily utilized

as the distinct pharmacophore precursor in the synthesis of the selective serotonin reuptake

inhibitors (SSRIs) Citalopram and Escitalopram.

For researchers, the primary safety challenge lies not in high acute lethality, but in the

compound's functional group chemistry. As an aromatic nitrile fused to a lactone ring, it

presents specific compatibility risks—particularly hydrolysis under acidic or basic conditions

which can compromise containment or yield toxic byproducts. This guide moves beyond

standard MSDS reporting to provide a functional safety framework for laboratory manipulation.

Table 1: Physicochemical Constants
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Property Value Context for Researchers

CAS Number 82104-74-3
Primary identifier for

inventory/regulatory tracking.

Formula C₉H₅NO₂ MW: 159.14 g/mol .

Appearance
White to pale yellow crystalline

powder

Discoloration indicates

oxidation or hydrolysis

impurities (e.g., terephthalic

acid derivatives).

Melting Point 201–205 °C

High thermal stability; suitable

for high-temp reactions without

immediate degradation.

Solubility
Soluble in DMSO, DMF;

Slightly soluble in
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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